Cas no 821780-15-8 (2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl-)

• Product Name: 2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl-
• CAS No: 821780-15-8
• MF: C₆H₅FOS
• MW: 144.166703939438
• CID: 697121
• PubChem ID: 57439132
• Update Time: 2025-06-11

2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl-
• 3-fluoro-5-methylthiophene-2-carbaldehyde
• 821780-15-8
• MFCD22070677
• SY319441
• DTXSID40726439
• SCHEMBL3928491

• Inchi： 1S/C6H5FOS/c1-4-2-5(7)6(3-8)9-4/h2-3H,1H3
• InChI Key： OQCVDBRDXUNZDT-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C=C1C)F

Computed Properties

• Exact Mass: 144.00451411g/mol
• Monoisotopic Mass: 144.00451411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.3Ų

Additional information on 2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl-

Professional Introduction to 2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl- (CAS No. 821780-15-8)

2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl- (CAS No. 821780-15-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of thiophene derivatives, which are known for their broad spectrum of biological activities and utility in the synthesis of various pharmacologically active molecules.

The molecular structure of 2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl- features a thiophene ring substituted with a formyl group at the 2-position, a fluorine atom at the 3-position, and a methyl group at the 5-position. This specific arrangement of functional groups imparts distinct chemical reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the thiophene ring enhances its versatility in various chemical transformations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds, particularly those containing the thiophene scaffold. The compound 3-fluoro-5-methyl-2-thiophenecarboxaldehyde has emerged as a key building block in this context. Its ability to undergo diverse reactions such as condensation, alkylation, and functional group interconversion makes it an indispensable tool for synthetic chemists.

One of the most compelling aspects of 2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl- is its potential application in the development of new drugs targeting various diseases. For instance, studies have shown that thiophene derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The fluorine substituent at the 3-position enhances the metabolic stability and bioavailability of the compound, making it more suitable for pharmaceutical use. Furthermore, the methyl group at the 5-position influences the electronic properties of the ring, thereby affecting its interaction with biological targets.

The synthesis of 3-fluoro-5-methyl-2-thiophenecarboxaldehyde typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies such as cross-coupling reactions, halogenation, and formylation have been employed to achieve high yields and purity. These synthetic routes not only highlight the compound's synthetic utility but also demonstrate the advancements in organic chemistry that enable the efficient preparation of complex heterocyclic compounds.

In academic research, 2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl- has been utilized as a scaffold for designing novel molecules with enhanced pharmacological properties. Researchers have explored its reactivity in various contexts, including the development of protease inhibitors, kinase inhibitors, and other bioactive agents. The versatility of this compound allows for fine-tuning its structure to optimize its interaction with specific biological targets.

The impact of 3-fluoro-5-methyl-2-thiophenecarboxaldehyde extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in leveraging thiophene derivatives for drug development due to their proven efficacy and safety profiles. The compound's unique structural features make it an attractive candidate for further exploration in medicinal chemistry.

The future prospects for 2-Thiophenecarboxaldehyde, 3-fluoro-5-methyl- are promising, with ongoing studies aimed at uncovering new synthetic pathways and expanding its applications in drug discovery. As our understanding of molecular interactions continues to grow, compounds like this are expected to play a pivotal role in developing next-generation therapeutics.